1-(2,4-dimethylphenyl)-N-(diphenylmethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: N-benzhydryl-1-(2,4-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C26H23N5/c1-18-13-14-23(19(2)15-18)31-26-22(16-29-31)25(27-17-28-26)30-24(20-9-5-3-6-10-20)21-11-7-4-8-12-21/h3-17,24H,1-2H3,(H,27,28,30)
• InChI Key: MFNFNTYLEQETRP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C3=NC=NC(=C3C=N2)NC(C4=CC=CC=C4)C5=CC=CC=C5)C
• Molecular Formula: C26H23N5
• Molecular Weight: 405.5 g/mol

Description

1-(2,4-dimethylphenyl)-N-(diphenylmethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine, also known as Compound A, is a novel small molecule that has gained significant attention in recent years due to its potential therapeutic applications. Compound A is a pyrazolo[3,4-d]pyrimidine derivative that has been shown to exhibit potent inhibitory activity against a variety of kinases, including the oncogenic kinases, BRAF and EGFR. In

Scientific Research Applications

Platelet Antiaggregating Activities

Research on 3,5-diphenyl-1H-pyrazole derivatives, including pyrimidine analogs, shows significant platelet antiaggregating activity in vitro, comparable or superior to that of acetyl-salicylic acid. These compounds also exhibit moderate antihypertensive, local anesthetic, analgesic, and anti-inflammatory activities in animal models (Bondavalli et al., 1992).

Antimicrobial and Anticancer Agents

Pyrazolo[3,4-d]pyrimidine derivatives have been synthesized with various substitutions, showing significant potential as antimicrobial and anticancer agents. These derivatives were evaluated for their effectiveness against specific bacterial strains and cancer cell lines, demonstrating a range of activities that suggest their potential for therapeutic applications (Hafez, El-Gazzar, Al-Hussain, 2016).

Antimycobacterial Activity

Pyrazolo[1,5-a]pyrimidines have been identified as potent inhibitors of mycobacterial ATP synthase, which is crucial for the treatment of Mycobacterium tuberculosis. Structure–activity relationship studies on these compounds reveal the importance of specific substituents for their antimycobacterial activity, highlighting their potential as new therapeutic agents (Sutherland et al., 2022).

Insecticidal and Antibacterial Potential

The synthesis of pyrimidine-linked pyrazole heterocyclics and their evaluation for insecticidal and antibacterial potential further illustrate the versatility of pyrazolo[3,4-d]pyrimidine derivatives. These compounds have shown effectiveness against certain insects and microorganisms, suggesting their use in agricultural and microbial infection control applications (Deohate, Palaspagar, 2020).